CID 5359885

• IUPAC Name: disodium;(4Z)-3-oxo-4-[(2,4,5-trimethylphenyl)hydrazinylidene]naphthalene-2,7-disulfonate
• InChI: InChI=1S/C19H18N2O7S2.2Na/c1-10-6-12(3)16(7-11(10)2)20-21-18-15-5-4-14(29(23,24)25)8-13(15)9-17(19(18)22)30(26,27)28;;/h4-9,20H,1-3H3,(H,23,24,25)(H,26,27,28);;/q;2*+1/p-2/b21-18-
• InChI Key: IZJTYWDKWZYJNW-LUUCHEBKSA-L
• Canonical SMILES: CC1=CC(=C(C=C1C)NN=C2C3=C(C=C(C=C3)S(=O)(=O)[O-])C=C(C2=O)S(=O)(=O)[O-])C.[Na+].[Na+]
• Isomeric SMILES: CC1=CC(=C(C=C1C)N/N=C\2/C3=C(C=C(C=C3)S(=O)(=O)[O-])C=C(C2=O)S(=O)(=O)[O-])C.[Na+].[Na+]
• Molecular Formula: C19H16N2Na2O7S2
• Molecular Weight: 494.5 g/mol

Description

CID 5359885 is a useful research compound. Its molecular formula is C19H16N2Na2O7S2 and its molecular weight is 494.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Protein Function Control in Cells

Chemically Induced Dimerization (CID) has been pivotal in studying various biological processes. It offers control over protein function with high precision and spatiotemporal resolution. This technique is particularly significant in dissecting signal transductions and understanding membrane and protein trafficking (Voss, Klewer, & Wu, 2015).

2. Mammalian Inducible Gene Regulation

CID is integral for gene regulation in biomedical research. The development of proteolysis-targeting chimera-based scalable CID platforms has expanded its utility in inducible gene regulation and editing. This advancement includes applications in human cells and mice, offering novel methodologies for gene expression manipulation (Ma et al., 2023).

3. Insights into Cell Biology

CID techniques provide crucial insights into cell biology, particularly in understanding lipid second messengers and small GTPases. These insights help address the "signaling paradox" in cells. The technique's improved specificity and the ability to manipulate multiple systems orthogonally within a cell have been game-changing (DeRose, Miyamoto, & Inoue, 2013).

4. Protein-Protein Interaction Studies

CID has been utilized to study protein-protein interactions and control protein localization within living cells. This has particularly been applied in studying cellular events like cell signaling networks. The development of chemical dimerizers that can be activated and deactivated with light enhances the spatiotemporal control of this technique (Aonbangkhen et al., 2018).

5. Water Use Efficiency in Agriculture

CID, in the context of carbon isotope discrimination, has been applied in agriculture to improve water use efficiency and productivity, especially in barley. This approach has shown significant potential in breeding programs, highlighting CID's applicability beyond typical biomedical contexts (Anyia et al., 2007).

6. Development of New CID Compounds

The synthesis and in vitro activities of new CID compounds have broadened the scope of biological research and potential medical applications. These compounds have become versatile tools for studying intracellular signaling events and are crucial for application-specific optimizations (Keenan et al., 1998).